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Introduction
Gadobutrol is a macrocyclic, non-ionic gadolinium-based contrast agent (GBCA) utilized in

magnetic resonance imaging (MRI) to enhance the visualization of anatomical structures and

pathological conditions. Its high T1 relaxivity and stable chelate structure make it a valuable

tool in preclinical research for obtaining high-quality contrast-enhanced images in small animal

models.[1][2] These application notes provide detailed protocols and dosage calculation

guidelines for the effective use of Gadobutrol in small animal imaging studies.

Key Properties of Gadobutrol
Gadobutrol is supplied in a solution with a concentration of 1.0 mmol/mL.[2] It is an

extracellular contrast agent that is excreted unchanged by the kidneys.[2][3] After intravenous

administration, Gadobutrol is rapidly distributed in the extracellular space.[3][4] In rats, it does

not cross the intact blood-brain barrier.[3][4]

Dosage Calculation for Small Animal Imaging
The recommended dosage of Gadobutrol for most applications in small animal imaging is 0.1

mmol/kg of body weight.[2][5][6] However, for specific applications such as the detection of

metastases or when using a low-field scanner, the dose may be increased up to a total of 0.3

mmol/kg.[5]
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Calculation Formula:
The volume of Gadobutrol to be injected is calculated using the following formula:

Injection Volume (mL) = [Animal Weight (kg) x Desired Dose (mmol/kg)] / Concentration of

Gadobutrol (mmol/mL)

Given that the standard concentration of Gadobutrol is 1.0 mmol/mL, the formula simplifies to:

Injection Volume (mL) = Animal Weight (kg) x Desired Dose (mmol/kg)

For a standard dose of 0.1 mmol/kg:

Injection Volume (mL) = Animal Weight (kg) x 0.1

Dosage Calculation Workflow

Dosage Calculation

1. Weigh the animal (in kg)

2. Determine the desired dose (in mmol/kg)
(Standard: 0.1 mmol/kg)

3. Note Gadobutrol concentration
(1.0 mmol/mL)

4. Calculate Injection Volume (mL):
Volume = Weight (kg) * Dose (mmol/kg)
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Caption: Workflow for calculating the injection volume of Gadobutrol.

Quantitative Data Summary
Recommended Dosages for Small Animal Imaging

Animal Model Application
Recommended
Dose (mmol/kg)

Reference

Rat Brain Tumor Imaging 0.1 [7][8][9]

Rat General MRI 0.1 - 0.3 [1]

Mouse General MRI 0.1 [1]

Dog General MRI 0.1 [5]

Pharmacokinetic Parameters of Gadobutrol
Parameter Rat Dog

Human (for
comparison)

Terminal Half-life

Not explicitly stated,

but >90% excreted in

2 hours

~45 minutes[1][10] 1.81 hours[3]

Plasma Clearance Not explicitly stated 3.75 ml/min/kg[1][10]
1.1 - 1.7 mL/(min·kg)

[3]

Volume of Distribution

(Vss)
Not explicitly stated 0.23 L/kg[1][10] 0.21 L/kg[10]

Primary Route of

Excretion

Renal (>90% in 2h)

[10]
Renal

Renal (>90% in 12h)

[3]

Experimental Protocols
Protocol 1: Contrast-Enhanced MRI for Brain Tumor
Imaging in a Rat Model
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This protocol is adapted from methodologies described in preclinical studies.[7][8][9]

1. Animal Preparation:

Anesthetize the rat using an appropriate anesthetic agent (e.g., isoflurane).

Place a catheter in the tail vein for intravenous administration of Gadobutrol.

Position the animal in the MRI scanner with the head securely fixed.

Monitor the animal's respiration and body temperature throughout the procedure.

2. Pre-Contrast Imaging:

Acquire T1-weighted and T2-weighted images of the brain before contrast administration to

serve as a baseline.

Example T1-weighted sequence parameters:

Sequence: Spin Echo (SE) or Gradient Echo (GRE)

Repetition Time (TR): 500 ms

Echo Time (TE): 16 ms

Matrix size: 256 x 256

Slice thickness: 1-2 mm

3. Gadobutrol Administration:

Calculate the required volume of Gadobutrol for a 0.1 mmol/kg dose.

Administer the calculated volume as a bolus injection through the tail vein catheter.

Immediately follow the Gadobutrol injection with a saline flush (e.g., 0.5 - 1.0 mL) to ensure

complete delivery of the contrast agent.

4. Post-Contrast Imaging:
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Begin acquiring post-contrast T1-weighted images immediately after the injection.

Dynamic contrast-enhanced (DCE-MRI) can be performed by acquiring images at multiple

time points (e.g., every minute for 10 minutes) to assess tumor perfusion and vascularity.

For static enhanced imaging, acquire T1-weighted images at the time of peak enhancement,

which is typically around 5-7 minutes post-injection.[11]

5. Image Analysis:

Compare the pre- and post-contrast T1-weighted images to identify areas of signal

enhancement, indicative of blood-brain barrier disruption and tumor vascularity.

Quantitative analysis can be performed by measuring the signal-to-noise ratio (SNR) and

contrast-to-noise ratio (CNR) in the tumor region.

Experimental Workflow for Brain Tumor Imaging
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Experimental Workflow

1. Animal Preparation
(Anesthesia, Catheterization)

2. Positioning in MRI Scanner

3. Pre-Contrast Imaging
(T1w, T2w sequences)

4. Calculate Gadobutrol Dose
(0.1 mmol/kg)

5. IV Bolus Injection
+ Saline Flush

6. Post-Contrast Imaging
(Dynamic or Static T1w)

7. Image Analysis
(SNR, CNR, Enhancement)

Click to download full resolution via product page

Caption: Step-by-step workflow for contrast-enhanced MRI of a brain tumor in a rat model.
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Safety Considerations
Gadobutrol has a high safety margin in preclinical studies, with a lethal dose (LD50) in mice of

23 mmol/kg intravenously.[1] This is significantly higher than the standard imaging dose of 0.1

mmol/kg. As with all GBCAs, it is recommended to use the lowest effective dose.

Conclusion
The standardized dose of 0.1 mmol/kg for Gadobutrol provides excellent contrast

enhancement for a wide range of applications in small animal imaging. The high concentration

of the Gadobutrol formulation (1.0 mmol/mL) allows for the administration of a compact bolus

of contrast agent. By following the detailed protocols and dosage calculation guidelines

presented in these application notes, researchers can achieve consistent and high-quality

results in their preclinical MRI studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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